5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H19N5O/c1-3-13-9-5-6-10-14(13)20-18(24)16-17(19)23(22-21-16)15-11-7-4-8-12(15)2/h4-11H,3,19H2,1-2H3,(H,20,24)
• InChI Key: WJBQGSRIMWMBQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=N2)C3=CC=CC=C3C)N
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide varies depending on its application. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In bacteria and fungi, it disrupts cell membrane integrity and inhibits enzyme activity. In plants, it interferes with photosynthesis and respiration processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide also vary depending on its application. In cancer cells, it has been found to increase the expression of pro-apoptotic proteins and decrease the expression of anti-apoptotic proteins. In bacteria and fungi, it disrupts cell membrane integrity and inhibits enzyme activity, leading to cell death. In plants, it inhibits photosynthesis and respiration, leading to stunted growth and eventual death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its broad range of potential applications. It has been shown to exhibit activity against various types of cancer cells, bacteria, fungi, and plants. Additionally, it is relatively easy to synthesize and can be obtained in large quantities.
However, one of the limitations of using 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential toxicity. It has been shown to exhibit cytotoxicity in cancer cells and can also be harmful to non-target organisms, such as beneficial insects and plants. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict its effects in different systems.

Future Directions

There are several future directions for the study of 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. One direction is to investigate its potential use as a drug delivery system. It has been shown to be effective in delivering drugs to cancer cells, and further research could explore its potential in delivering drugs to other types of cells.
Another direction is to study its potential use in the development of new materials. Its unique chemical structure makes it an attractive candidate for the synthesis of new polymers and dyes, and further research could explore its potential in these areas.
Finally, future research could focus on understanding the mechanism of action of 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in more detail. This could help to predict its effects in different systems and could lead to the development of more targeted and effective applications.

Synthesis Methods

The synthesis of 5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves the reaction of 2-ethylphenyl isocyanate and 2-methylphenyl hydrazine with ethyl acetoacetate. The resulting product is then subjected to a series of reactions, including cyclization and amidation, to form the final compound.

Scientific Research Applications

5-amino-N-(2-ethylphenyl)-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in medicine. It has been found to exhibit anticancer, antimicrobial, and antifungal properties. In agriculture, it has been shown to possess herbicidal and insecticidal activities. Additionally, it has been investigated for its potential use in the development of new materials, such as polymers and dyes.